Cas no 2436-15-9 (2-(5-(Benzyloxy)-1H-indol-3-yl)acetonitrile)

2-(5-(Benzyloxy)-1H-indol-3-yl)acetonitrile structure
2436-15-9 structure
Product Name:2-(5-(Benzyloxy)-1H-indol-3-yl)acetonitrile
CAS No:2436-15-9
MF:C17H14N2O
MW:262.305863857269
MDL:MFCD00022730
CID:42957
PubChem ID:252139
Update Time:2025-04-18

2-(5-(Benzyloxy)-1H-indol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(5-(Benzyloxy)-1H-indol-3-yl)acetonitrile
    • 5-(Benzyloxy)indole-3-acetonitrile
    • (5-Benzyloxyindol-3-yl)acetonitrile
    • 5-Benzyloxyindole-3-acetonitrile
    • (5-benzoxy-1H-indol-3-yl)acetonitrile
    • (5-Benzyloxy-indol-3-yl)-acetonitril
    • (5-benzyloxy-indol-3-yl)-acetonitrile
    • 2-[5-(benzyloxy)-1H-indol-3-yl]acetonitrile
    • 5-Benyloxyindole-3-Acetonitrile
    • 5-BENZOLOXY-3-INDOLEACETONITRILE
    • 5-benzyloxy-3-acetonitrilindol
    • 5-BENZYLOXY-3-INDOLYLACETONITRILE
    • 5-Benzyloxyindole-3-acelonitrile
    • 5-benzyloxyindole-3-cetonitrile
    • NSC 73391
    • Indole-3-acetonitrile,5-(benzyloxy)- (7CI,8CI)
    • MFCD00022730
    • NSC-73391
    • AKOS005259236
    • ADPRFNVFBYHCJQ-UHFFFAOYSA-N
    • F2167-1307
    • 2-(5-phenylmethoxy-1H-indol-3-yl)acetonitrile
    • NSC73391
    • EN300-83124
    • CHEMBL1288718
    • B-1800
    • AMY14551
    • Z1238595706
    • DTXSID40947223
    • [5-(benzyloxy)-1h-indol-3-yl]acetonitrile
    • AC-27786
    • AS-31059
    • 2436-15-9
    • Oprea1_143940
    • SCHEMBL273476
    • (5-Benzyloxyindol-3-yl)acetonitrile, 97%
    • (5-Benzyloxy-1H-indol-3-yl)-acetonitrile
    • FT-0620048
    • 5-Benzyloxy-3-indoleacetonitrile
    • 2-Oxohex-5-en-3-yl benzoate
    • 1H-Indole-3-acetonitrile, 5-(phenylmethoxy)-
    • DB-046418
    • 863-795-0
    • MDL: MFCD00022730
    • Inchi: 1S/C17H14N2O/c18-9-8-14-11-19-17-7-6-15(10-16(14)17)20-12-13-4-2-1-3-5-13/h1-7,10-11,19H,8,12H2
    • InChI Key: ADPRFNVFBYHCJQ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC2=C(C=1)C(CC#N)=CN2

Computed Properties

  • Exact Mass: 262.11100
  • Monoisotopic Mass: 262.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 48.8A^2

Experimental Properties

  • Color/Form: Quasi white crystalline powder
  • Density: 1.233
  • Melting Point: 76-80 °C (lit.)
  • Boiling Point: 502.3 °C at 760 mmHg
  • Flash Point: 257.6 °C
  • Refractive Index: 1.667
  • PSA: 48.81000
  • LogP: 3.81298

2-(5-(Benzyloxy)-1H-indol-3-yl)acetonitrile Security Information

2-(5-(Benzyloxy)-1H-indol-3-yl)acetonitrile Pricemore >>

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